Acetanilide, 2-(diethylamino)-4'-hydroxy-N-methyl-
Overview
Description
Acetanilide, 2-(diethylamino)-4'-hydroxy-N-methyl- is a bioactive chemical.
Scientific Research Applications
Deuteration of Acetanilides
The base-catalyzed exchange of a proton in the methyl groups of acetanilides is used to incorporate deuterium into these amides. This process is significant in the preparation of deuterated versions of compounds like 4′-Hydroxy-2[2H]acetanilide (Chin, Collier, & Hutchinson, 1982) The deuteration of acetanilides.
Hydroxylation by Microsomal Hydroxylases
Studies on the hydroxylation of various substituted anilines and acetanilides with hepatic microsomal preparations reveal insights into the metabolic transformations of these compounds, including the hydroxylation of chloro- and fluoro-acetanilides to their hydroxy derivatives (Daly, Guroff, Udenfriend, & Witkop, 1968) Hydroxylation of alkyl and halogen substituted anilines and acetanilides by microsomal hydroxylases.
Preparation of Substituted Anilines
Research on preparing 3-alkylmercapto-4-methyl-N-(diethylaminoethyl)anilines from corresponding acetanilides provides valuable insights into the synthesis and potential applications of these anilines (Ting, 1956) PREPARATION OF 3-ALKYLMERCAPTO-4-METHYL-N-(DIALKYL-AMINOETHYL)ANILINES.
Deuterium Migration in Aryl Hydroxylation
Investigations into the migration of deuterium during the aryl hydroxylation of acetanilides have provided insights into the enzymatic processes and the effects of various inducers on these reactions (Daly, Jerina, Farnsworth, & Guroff, 1969) The migration of deuterium during aryl hydroxylation.
Herbicidal Applications
Studies on the protection of corn from herbicidal injury by acetanilides and the development of antidotes demonstrate the agricultural applications of these compounds (Leavitt & Penner, 1978) Protection of Corn (Zea mays) from Acetanilide Herbicidal Injury.
properties
CAS RN |
3614-03-7 |
|---|---|
Product Name |
Acetanilide, 2-(diethylamino)-4'-hydroxy-N-methyl- |
Molecular Formula |
C13H20N2O2 |
Molecular Weight |
236.31 g/mol |
IUPAC Name |
2-(diethylamino)-N-(4-hydroxyphenyl)-N-methylacetamide |
InChI |
InChI=1S/C13H20N2O2/c1-4-15(5-2)10-13(17)14(3)11-6-8-12(16)9-7-11/h6-9,16H,4-5,10H2,1-3H3 |
InChI Key |
DBEJOBUYQSPUMS-UHFFFAOYSA-N |
SMILES |
CCN(CC)CC(=O)N(C)C1=CC=C(C=C1)O |
Canonical SMILES |
CCN(CC)CC(=O)N(C)C1=CC=C(C=C1)O |
Appearance |
Solid powder |
Other CAS RN |
3614-03-7 |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Acetanilide, 2-(diethylamino)-4'-hydroxy-N-methyl- |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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